![molecular formula C15H14Cl3NO2S B4791333 2,4,5-trichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamide](/img/structure/B4791333.png)
2,4,5-trichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamide
Overview
Description
2,4,5-trichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamide, also known as sulfaquinoxaline, is a sulfonamide antibiotic that has been widely used in veterinary medicine for the treatment of bacterial infections. It was first synthesized in the 1940s and has since been used to treat a variety of bacterial infections in livestock, poultry, and fish.
Mechanism of Action
Sulfaquinoxaline works by inhibiting the synthesis of folic acid, which is essential for the growth and survival of bacteria. It binds to the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid, and prevents it from functioning properly. This leads to the accumulation of dihydropteroic acid, which is toxic to the bacteria, and ultimately results in their death.
Biochemical and Physiological Effects:
Sulfaquinoxaline has been shown to have a number of biochemical and physiological effects in animals. It can affect the metabolism of certain amino acids and can interfere with the absorption of thiamine and other vitamins. It can also cause oxidative stress and damage to the liver and other organs.
Advantages and Limitations for Lab Experiments
Sulfaquinoxaline has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive, making it an attractive option for researchers. It also has a broad spectrum of activity against bacteria, making it useful for a wide range of applications.
However, there are also some limitations to its use. It can be toxic to certain cell types and can interfere with the growth of some microorganisms. It also has the potential to cause side effects in animals, which can complicate the interpretation of experimental results.
Future Directions
There are several areas of research that could benefit from further investigation of 2,4,5-trichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamideline. One potential application is in the development of new antibiotics that can overcome the problem of antibiotic resistance. Sulfaquinoxaline could be used as a starting point for the development of new compounds that are more effective against multidrug-resistant bacteria.
Another area of research is in the use of 2,4,5-trichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamideline as a tool to study the mechanisms of bacterial growth and metabolism. By understanding how 2,4,5-trichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamideline affects bacterial cells, researchers could gain insights into the fundamental processes that underlie bacterial physiology.
Finally, there is potential for 2,4,5-trichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamideline to be used in the treatment of certain human diseases, particularly those caused by bacterial infections. However, more research is needed to determine its safety and efficacy in humans.
Conclusion:
In conclusion, 2,4,5-trichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamideline is a widely used antibiotic that has been extensively studied for its antimicrobial properties. It works by inhibiting the synthesis of folic acid, which is essential for the growth and survival of bacteria. While it has several advantages for use in laboratory experiments, there are also some limitations to its use. Further research is needed to explore its potential applications in the development of new antibiotics and in the treatment of human diseases.
Scientific Research Applications
Sulfaquinoxaline has been extensively studied for its antimicrobial properties and has been found to be effective against a wide range of bacterial pathogens, including E. coli, Salmonella, and Campylobacter. It has also been used in combination with other antibiotics to treat infections caused by multidrug-resistant bacteria.
Properties
IUPAC Name |
2,4,5-trichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14Cl3NO2S/c1-3-19(11-6-4-5-10(2)7-11)22(20,21)15-9-13(17)12(16)8-14(15)18/h4-9H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYIUKHQRXOLUHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC(=C1)C)S(=O)(=O)C2=CC(=C(C=C2Cl)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14Cl3NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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